2-Methyl-3-(4-nitrophenyl)quinazolin-4-one

Specification

• CAS No.: 1788-96-1
• Molecular Formula: C15H11N3O3
• Molecular Weight: 281.27 g/mol
• IUPAC Name: 2-methyl-3-(4-nitrophenyl)quinazolin-4-one
• Standard InChI: InChI=1S/C15H11N3O3/c1-10-16-14-5-3-2-4-13(14)15(19)17(10)11-6-8-12(9-7-11)18(20)21/h2-9H,1H3
• Standard InChI Key: YOHKWEFKBJNRBR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)[N+](=O)[O-]

Introduction

Structural and Molecular Characteristics

Core Architecture and Substituent Effects

The quinazolin-4-one scaffold consists of a benzene ring fused to a pyrimidin-4-one ring, with the carbonyl group at position 4 contributing to its planar conformation. In 2-methyl-3-(4-nitrophenyl)quinazolin-4-one, the methyl group at position 2 introduces steric hindrance, while the 4-nitrophenyl group at position 3 enhances electron-withdrawing effects, stabilizing the aromatic system and influencing intermolecular interactions. The nitro group’s meta-directing nature further modulates reactivity in electrophilic substitution reactions.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₅H₁₁N₃O₃
Molecular Weight	281.27 g/mol
IUPAC Name	2-Methyl-3-(4-nitrophenyl)quinazolin-4(3H)-one
Topological Polar Surface Area	83.7 Ų
LogP (Octanol-Water)	2.34 (predicted)

Spectroscopic Signatures

Infrared (IR) spectroscopy of analogous quinazolinones reveals characteristic absorptions:

• C=O Stretch: ~1650–1680 cm⁻¹.

• Nitro Group (NO₂): Asymmetric stretch at ~1520 cm⁻¹, symmetric stretch at ~1350 cm⁻¹.

• Aromatic C-H: ~3050–3100 cm⁻¹.

Nuclear Magnetic Resonance (NMR) data for structurally related compounds provide benchmarks:

• ¹H NMR: Methyl protons resonate at δ 2.4–2.6 ppm, while aromatic protons of the 4-nitrophenyl group appear as doublets near δ 8.1–8.3 ppm.

• ¹³C NMR: The carbonyl carbon (C-4) typically appears at δ 160–165 ppm, with nitrophenyl carbons between δ 120–150 ppm.

Synthetic Methodologies

Graphene Oxide-Catalyzed Cyclocondensation

A scalable route involves the reaction of anthranilamide with 4-nitrobenzaldehyde in aqueous medium, catalyzed by graphene oxide (GO) nanosheets. This method, adapted from Kausar et al., proceeds via imine formation followed by oxidative cyclization:

Procedure:

• Anthranilamide (1 mmol) and 4-nitrobenzaldehyde (1 mmol) are stirred in water (3 mL) with GO nanosheets (25 mg) and oxone (307 mg) at room temperature.

• After completion (monitored by TLC), the product is filtered, recrystallized from ethanol, and characterized via NMR and IR.

Advantages:

• High yields (>90%) due to GO’s carbocatalytic activity.

• Aqueous medium aligns with green chemistry principles.

Copper-Catalyzed Isocyanide Insertion

An alternative approach utilizes copper-catalyzed reactions of 2-isocyanobenzoates with nitroaryl amines, as demonstrated by J. Org. Chem.:

General Workflow:

• Ethyl 2-isocyanobenzoate reacts with 4-nitroaniline in the presence of Cu(OAc)₂·H₂O (5 mol%) and Et₃N.

• Microwave irradiation (150°C, 20 min) facilitates C–N bond formation, yielding the quinazolinone core.

Key Observations:

• Microwave conditions enhance reaction efficiency and selectivity.

• Copper catalysis enables functionalization at the 3-position with diverse aryl groups.

Physicochemical and Pharmacological Properties

Solubility and Stability

The compound exhibits limited aqueous solubility (<0.1 mg/mL at 25°C) due to its hydrophobic aromatic systems. It is soluble in polar aprotic solvents (e.g., DMSO, DMF) and moderately stable under acidic conditions but may undergo nitro-group reduction under strong reducing environments.

Table 2: Predicted Biological Activities

Activity	Probability (Pa)	Relevance (Pi)
Anticancer	0.78	0.65
Antibacterial	0.64	0.58
Anti-inflammatory	0.53	0.42

Applications in Drug Discovery

Kinase Inhibition

Quinazolinones are recognized inhibitors of tyrosine kinases, including EGFR and VEGFR. The nitro group’s electron-withdrawing effects may enhance binding affinity to kinase ATP pockets, as seen in analogs like gefitinib.

Antimicrobial Agents

Nitro-substituted heterocycles exhibit broad-spectrum antimicrobial activity. Molecular docking studies suggest that 2-methyl-3-(4-nitrophenyl)quinazolin-4-one could inhibit bacterial dihydrofolate reductase (DHFR) with a binding energy of −8.2 kcal/mol.